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Compound of Interest

Compound Name: Sirt3-IN-1

Cat. No.: B15568842

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of
Sirt3-IN-1, a potent SIRT3 inhibitor, for both in vitro and in vivo experiments.

Product Information and Quantitative Data

Sirt3-IN-1 is a selective inhibitor of Sirtuin 3 (SIRT3), a key NAD+-dependent deacetylase
located in the mitochondria.[1][2][3] SIRT3 plays a crucial role in regulating mitochondrial
metabolism, energy homeostasis, and oxidative stress response.[3][4][5] Inhibition of SIRT3
using Sirt3-IN-1 allows for the investigation of its roles in various physiological and pathological
processes, including acute myeloid leukemia.[6]

The following table summarizes the key quantitative data for Sirt3-IN-1.
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Property Value Source
Molecular Formula C24H24N40OsS MedChemExpress
Molecular Weight 480.54 g/mol MedChemExpress
ICso 0.043 pM (43 nM) [6]
Appearance Solid powder N/A
Solubility (In Vitro) =50 mg/mL in DMSO [7]
) 3 years at -20°C; 2 years at
Storage (Solid) Vendor Data
4°C
) 6 months at -80°C; 1 month at
Storage (Stock Solution) 20°C [7]

Signaling Pathway of SIRT3

SIRT3 is a central regulator of mitochondrial function. It deacetylates and activates numerous
enzymes involved in the TCA cycle, fatty acid oxidation, and oxidative stress management,
such as Superoxide Dismutase 2 (SOD2) and Isocitrate Dehydrogenase 2 (IDH2). By inhibiting
SIRT3, Sirt3-IN-1 prevents the deacetylation of these target proteins, leading to their
hyperacetylation and reduced activity. This can result in decreased ATP production, increased
reactive oxygen species (ROS), and altered metabolic pathways.
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Figure 1. Sirt3-IN-1 Inhibition Pathway.

Experimental Protocols

3.1. Preparation of a 10 mM DMSO Stock Solution (for In Vitro Use)

This protocol describes how to prepare a high-concentration stock solution of Sirt3-IN-1 in
Dimethyl Sulfoxide (DMSO), which is suitable for long-term storage and subsequent dilution for
cell-based assays.

Materials:

Sirt3-IN-1 powder (MW = 480.54 g/mol )

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated precision balance

Calibrated micropipettes
Procedure:

» Weighing: Carefully weigh out 1 mg of Sirt3-IN-1 powder and place it into a sterile
microcentrifuge tube.

o Note: Perform this step in a chemical fume hood and use appropriate personal protective
equipment (PPE).

e Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration.
o Volume (pL) = [Weight (mg) / Molecular Weight ( g/mol )] * 1000
o Example Calculation: [1 mg / 480.54 g/mol ] * 1000 = 2.081 uL of DMSO per mg.

o For 1 mg of Sirt3-IN-1, add 208.1 pL of DMSO.
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» Dissolution: Add the calculated volume of DMSO to the tube containing the Sirt3-IN-1
powder.

e Mixing: Vortex the solution gently for 1-2 minutes until the powder is completely dissolved. A
brief sonication in a water bath can aid dissolution if needed.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-20 pL) in sterile cryovials.[7]

o Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[7] Keep
protected from light.

3.2. Preparation of Working Solutions for Cell-Based Assays

Prepare working solutions by diluting the 10 mM stock solution in the appropriate cell culture
medium immediately before use.

Procedure:
e Thaw a single aliquot of the 10 mM Sirt3-IN-1 stock solution at room temperature.

o Perform a serial dilution in sterile cell culture medium to achieve the desired final
concentration. For example, to prepare a 10 uM working solution from a 10 mM stock,
perform a 1:1000 dilution (e.g., add 1 pL of 10 mM stock to 999 pL of medium).

o Ensure the final concentration of DMSO in the culture medium is low (typically < 0.1%) to
avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same
final DMSO concentration) in your experiments.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow from preparing the Sirt3-IN-1 stock
solution to its application in a typical cell-based experiment.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15568842?utm_src=pdf-body
https://www.medchemexpress.com/sirt3-activator-1.html
https://www.medchemexpress.com/sirt3-activator-1.html
https://www.benchchem.com/product/b15568842?utm_src=pdf-body
https://www.benchchem.com/product/b15568842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Sirt3-IN-1 Powder

1. Weigh Powder
(e.g., 1 mg)

A

2. Add DMSO
(e.g., 208.1 pL for 10 mM)

1

3. Vortex/Sonicate
to Dissolve

10 mM Stock Solution

4. Aliquot into
Single-Use Vials

5. Store at -80°C

6. Thaw One Aliquot
for Experiment

\
7. Serially Dilute
in Culture Medium

Final Working Solution
(e.g., 10 nM - 10 pM)

8. Treat Cells
(Include Vehicle Control)

9. Perform Downstream Assay
(e.g., Western Blot, ROS)

End: Analyze Data

Click to download full resolution via product page

Figure 2. Stock Solution and In Vitro Workflow.
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Protocol for In Vivo Formulation

For animal studies, Sirt3-IN-1 must be formulated in a vehicle that is safe for administration
(e.g., intraperitoneal, oral). The following is a common formulation method using co-solvents.

Important: This protocol is a general guideline. The optimal formulation may depend on the
animal model, administration route, and desired dose. It is recommended to perform a small-
scale solubility test first. The final working solution should be prepared fresh on the day of use.

[7]
Formulation Vehicle (Example):

10% DMSO

40% PEG300 (Polyethylene glycol 300)

5% Tween-80

45% Saline (0.9% NacCl)
Procedure:

e Prepare a Concentrated DMSO Stock: Prepare a clear, concentrated stock solution of Sirt3-
IN-1 in DMSO (e.g., 20 mg/mL).

¢ Add Co-solvents Sequentially: To prepare 1 mL of the final formulation, add the solvents in
the following order, ensuring the solution is clear after each step: a. Start with 100 pL of the
concentrated DMSO stock solution. b. Add 400 pL of PEG300. Mix until the solution is clear.
c. Add 50 pL of Tween-80. Mix until the solution is clear. d. Add 450 pL of saline to reach the
final volume of 1 mL. Mix thoroughly.

o Administration: The final formulation should be a clear solution. Administer to the
experimental animal according to the approved study protocol.

Disclaimer: These protocols are intended for research purposes only. All handling, storage, and
use of Sirt3-IN-1 should be performed by trained professionals in a laboratory setting, in
accordance with all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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